Cas no 1871202-50-4 (2-[4-[(2-Methoxyacetyl)amino]piperidin-1-yl]acetic acid)

• Product Name: 2-[4-[(2-Methoxyacetyl)amino]piperidin-1-yl]acetic acid
• CAS No: 1871202-50-4
• MF: C₁₀H₁₈N₂O₄
• MW: 230.260922908783
• CID: 5252977
• Update Time: 2025-05-21

2-[4-[(2-Methoxyacetyl)amino]piperidin-1-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[4-(2-methoxyacetamido)piperidin-1-yl]acetic acid
• 2-[4-[(2-Methoxyacetyl)amino]piperidin-1-yl]acetic acid

• Inchi： 1S/C10H18N2O4/c1-16-7-9(13)11-8-2-4-12(5-3-8)6-10(14)15/h8H,2-7H2,1H3,(H,11,13)(H,14,15)
• InChI Key： DVPJMGFBTCSFLR-UHFFFAOYSA-N
• SMILES： O=C(COC)NC1CCN(CC(=O)O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 249
• XLogP3: -2.7
• Topological Polar Surface Area: 78.9

Additional information on 2-[4-[(2-Methoxyacetyl)amino]piperidin-1-yl]acetic acid

Exploring 2-[4-[(2-Methoxyacetyl)amino]piperidin-1-yl]acetic acid (CAS No. 1871202-50-4): Properties, Applications, and Market Insights

The compound 2-[4-[(2-Methoxyacetyl)amino]piperidin-1-yl]acetic acid (CAS No. 1871202-50-4) is a specialized chemical entity that has garnered attention in pharmaceutical and biochemical research. This article delves into its structural characteristics, potential applications, and the latest trends surrounding its use in modern science.

Chemically, 2-[4-[(2-Methoxyacetyl)amino]piperidin-1-yl]acetic acid features a piperidine core modified with a methoxyacetyl group and an acetic acid moiety. This unique combination of functional groups makes it a versatile intermediate in drug discovery, particularly in the development of small-molecule therapeutics targeting neurological and metabolic disorders.

Recent studies highlight the growing interest in piperidine derivatives like 2-[4-[(2-Methoxyacetyl)amino]piperidin-1-yl]acetic acid due to their potential as kinase inhibitors and GPCR modulators. Researchers are exploring its role in addressing conditions such as diabetes and neurodegenerative diseases, aligning with the current focus on precision medicine and personalized therapies.

From a synthetic perspective, 2-[4-[(2-Methoxyacetyl)amino]piperidin-1-yl]acetic acid is often synthesized via amide coupling reactions, leveraging its reactive amino and carboxylic acid groups. Its stability under physiological conditions makes it a promising candidate for further derivatization in medicinal chemistry.

The market for 2-[4-[(2-Methoxyacetyl)amino]piperidin-1-yl]acetic acid is expanding, driven by increasing R&D investments in biopharmaceuticals and drug discovery. Suppliers and manufacturers are optimizing production processes to meet the demand from academic institutions and pharmaceutical companies, particularly in North America and Europe.

In terms of SEO optimization, this article addresses common queries such as "What is 2-[4-[(2-Methoxyacetyl)amino]piperidin-1-yl]acetic acid used for?" and "Where to buy CAS 1871202-50-4?" By incorporating these long-tail keywords, we enhance the visibility of this content for researchers and industry professionals seeking detailed information.

Looking ahead, the application of 2-[4-[(2-Methoxyacetyl)amino]piperidin-1-yl]acetic acid in AI-driven drug design and computational chemistry is a burgeoning area. Its molecular properties are being analyzed using machine learning algorithms to predict novel biological activities, reflecting the intersection of chemistry and artificial intelligence.

For laboratories handling 2-[4-[(2-Methoxyacetyl)amino]piperidin-1-yl]acetic acid, proper storage conditions—such as cool, dry environments—are recommended to maintain its integrity. Safety data sheets (SDS) should always be consulted to ensure compliance with local regulations.

In conclusion, 2-[4-[(2-Methoxyacetyl)amino]piperidin-1-yl]acetic acid (CAS No. 1871202-50-4) represents a compelling subject of study in contemporary chemistry. Its multifaceted applications and alignment with cutting-edge research trends position it as a valuable compound in the scientific community.